Cas no 2172231-30-8 (tert-butyl 2-methyl-4-sulfanylpyrrolidine-1-carboxylate, Mixture of diastereomers)

• Product Name: tert-butyl 2-methyl-4-sulfanylpyrrolidine-1-carboxylate, Mixture of diastereomers
• CAS No: 2172231-30-8
• MF: C₁₀H₁₉NO₂S
• MW: 217.328361749649
• CID: 6082571
• PubChem ID: 76079394
• Update Time: 2025-05-19

tert-butyl 2-methyl-4-sulfanylpyrrolidine-1-carboxylate, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-methyl-4-sulfanylpyrrolidine-1-carboxylate, Mixture of diastereomers
• tert-butyl 2-methyl-4-sulfanylpyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 4-mercapto-2-methyl-, 1,1-dimethylethyl ester
• tert-butyl 2-methyl-4-sulfanylpyrrolidine-1-carboxylate
• EN300-1288088
• 2172231-30-8

• Inchi： 1S/C10H19NO2S/c1-7-5-8(14)6-11(7)9(12)13-10(2,3)4/h7-8,14H,5-6H2,1-4H3
• InChI Key： HBKAPPHVTBDWEM-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(S)CC1C

Computed Properties

• Exact Mass: 217.11365002g/mol
• Monoisotopic Mass: 217.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 285.1±33.0 °C(Predicted)
• pka: 10.45±0.40(Predicted)

Additional information on tert-butyl 2-methyl-4-sulfanylpyrrolidine-1-carboxylate, Mixture of diastereomers

Comprehensive Overview of tert-butyl 2-methyl-4-sulfanylpyrrolidine-1-carboxylate (CAS No. 2172231-30-8)

The compound tert-butyl 2-methyl-4-sulfanylpyrrolidine-1-carboxylate, with the CAS number 2172231-30-8, is a versatile intermediate in organic synthesis. As a mixture of diastereomers, it plays a crucial role in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrrolidine ring and a tert-butyl carboxylate group, makes it valuable for designing novel bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and material science.

In recent years, the demand for sulfur-containing heterocycles like tert-butyl 2-methyl-4-sulfanylpyrrolidine-1-carboxylate has surged. This trend aligns with the growing focus on green chemistry and sustainable synthesis. The compound's thiol group (-SH) offers reactivity for conjugation and functionalization, making it a hotspot for click chemistry applications. Many users search for "pyrrolidine derivatives in drug design" or "sulfur-based building blocks," reflecting its relevance in modern research.

The diastereomeric mixture nature of CAS 2172231-30-8 adds complexity to its characterization. Advanced techniques like HPLC and NMR spectroscopy are often required for analysis. This aspect is frequently queried in scientific forums, with questions such as "How to separate diastereomers of tert-butyl pyrrolidine carboxylate?" or "Stereochemistry analysis of 2-methyl-4-sulfanylpyrrolidine derivatives." Such inquiries highlight the compound's technical challenges and opportunities.

From an industrial perspective, tert-butyl 2-methyl-4-sulfanylpyrrolidine-1-carboxylate is gaining attention for its role in peptide mimetics and enzyme inhibitors. Its Boc-protected amine (tert-butyloxycarbonyl) group ensures stability during synthetic transformations, a feature highly valued in combinatorial chemistry. Searches like "Boc-protected pyrrolidine applications" or "thiol-functionalized heterocycles in catalysis" demonstrate its multidisciplinary utility.

Environmental and safety considerations are also trending topics related to this compound. While not classified as hazardous, proper handling of sulfanyl-containing compounds is essential. Laboratories often search for "storage conditions for thiol derivatives" or "compatibility of pyrrolidine carboxylates with common reagents," emphasizing the need for practical guidelines in its usage.

In the context of AI-assisted drug discovery, 2172231-30-8 has emerged as a candidate for virtual screening libraries. Its molecular diversity aligns with queries like "computational modeling of pyrrolidine scaffolds" or "QSAR studies on sulfur heterocycles." This intersection of computational and experimental chemistry positions the compound at the forefront of digital chemistry innovations.

The synthesis of tert-butyl 2-methyl-4-sulfanylpyrrolidine-1-carboxylate typically involves stereoselective routes, a subject of numerous optimization studies. Researchers frequently investigate "asymmetric synthesis of 2-methylpyrrolidines" or "protection-deprotection strategies for Boc groups," reflecting the compound's synthetic intricacies. These aspects contribute to its reputation as a benchmark for methodological development.

Looking ahead, the compound's potential in bioconjugation and proteomics is being explored. The thiol-maleimide reaction compatibility of its -SH group makes it valuable for protein labeling, addressing popular search terms like "pyrrolidine linkers in bioconjugation" or "thiol-reactive probes for biomolecules." This expanding scope ensures its continued relevance in life sciences.

In summary, tert-butyl 2-methyl-4-sulfanylpyrrolidine-1-carboxylate (CAS 2172231-30-8) represents a multifaceted tool for researchers. Its combination of stereochemical complexity, functional group versatility, and broad applicability across chemistry disciplines makes it a compound of enduring interest. As synthetic methodologies evolve and new applications emerge, this diastereomeric mixture will likely remain a focus of both academic and industrial research.